Cas no 1784340-69-7 (methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1784340-69-7
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 6218510
• PubChem ID: 54466524
• Update Time: 2025-06-15

methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate
• 1784340-69-7
• EN300-1071302

• Inchi： 1S/C5H8N4O2/c1-11-5(10)4-7-3(2-6)8-9-4/h2,6H2,1H3,(H,7,8,9)
• InChI Key： XFGPXPAUTIOJMF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NNC(CN)=N1)=O

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 93.9Ų

Additional information on methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate

Methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1784340-69-7): A Comprehensive Overview

Methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate, identified by its CAS number 1784340-69-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound belongs to the triazole class, characterized by a triazole ring system containing nitrogen atoms. The presence of an aminomethyl substituent at the 5-position and a carboxylate group at the 3-position imparts unique chemical and biological properties, making it a valuable intermediate in drug discovery and development.

The molecular structure of Methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate consists of a six-membered aromatic ring composed of two nitrogen atoms and four carbon atoms. The aminomethyl side chain enhances the compound's reactivity and potential for further functionalization, while the carboxylate group facilitates interactions with biological targets. This structural configuration has garnered interest among researchers for its potential applications in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of triazole derivatives due to their broad spectrum of biological activities. Triazoles are known for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. Among these derivatives, Methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate has emerged as a promising candidate for further investigation. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents.

The synthesis of Methyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts with the formation of the triazole ring through condensation reactions between hydrazine derivatives and nitrile oxides or other suitable precursors. Subsequent functionalization steps introduce the aminomethyl and carboxylate groups through nucleophilic substitution or other reaction mechanisms.

The introduction of the aminomethyl group at the 5-position is particularly noteworthy as it enhances the compound's ability to interact with biological macromolecules such as proteins and enzymes. This feature is crucial for developing drugs that require specific binding interactions with target molecules. Additionally, the carboxylate group can participate in hydrogen bonding and ionic interactions, further expanding its utility in drug design.